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Compound of Interest

Compound Name: 2-Chloro-4-fluorobenzaldehyde
CAS No.: 84194-36-5
Cat. No.: B1630644
Get Quote
. J

An In-Depth Technical Guide to 2-Chloro-4-fluorobenzaldehyde for Advanced Chemical
Synthesis

Introduction: A Versatile Halogenated Building
Block

2-Chloro-4-fluorobenzaldehyde is a highly versatile aromatic aldehyde that has emerged as a
critical intermediate in the synthesis of complex organic molecules.[1][2] Its strategic
combination of a reactive aldehyde functional group with the distinct electronic properties
conferred by chlorine and fluorine substituents makes it an invaluable building block for
researchers in the pharmaceutical, agrochemical, and materials science sectors.[1][2] The
presence of the halogen atoms enhances the reactivity of the aromatic ring and provides
multiple sites for further functionalization, enabling the construction of diverse and

sophisticated molecular architectures. This guide provides an in-depth exploration of its
properties, synthesis, reactivity, and applications, with a focus on practical, field-proven insights
for laboratory professionals.
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Chemical Identifiers and Physicochemical
Properties

Accurate identification is the foundation of all chemical research. 2-Chloro-4-
fluorobenzaldehyde is cataloged under several key identifiers, ensuring its unambiguous
recognition in global databases and supply chains. Its physical properties are well-
characterized, defining its state and behavior under typical laboratory conditions.

Property Value Source(s)
CAS Number 84194-36-5 (1314151617
IUPAC Name 2-chloro-4-fluorobenzaldehyde  [7][8]
Molecular Formula C7H4CIFO [11[31[5][6]
Molecular Weight 158.56 g/mol [11[31[4115]

White to almost white
Appearance _ [1][9]
crystalline powder

Melting Point 60-63 °C [11[3][4]
Boiling Point 118-120 °C at 50 mmHg [3]1[4]
SMILES String Fclcee(C=0)c(Cl)cl [31[4]
InChI Key KUQINQIESARDICD: GI6I7)

UHFFFAOYSA-N

Core Synthesis Pathway: Halogen Exchange
Fluorination

While several synthetic routes exist, a common and industrially relevant method for producing
fluorinated benzaldehydes is through a halogen-exchange (Halex) reaction. This process
typically involves the nucleophilic substitution of a chlorine atom with fluorine using a metal
fluoride salt at high temperatures. The synthesis of 2-Chloro-4-fluorobenzaldehyde can be
efficiently achieved from the more readily available precursor, 2,4-dichlorobenzaldehyde.
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The causality behind this choice is rooted in reaction kinetics and thermodynamics. The
carbon-fluorine bond is significantly stronger than the carbon-chlorine bond, providing the
thermodynamic driving force for the reaction. A phase-transfer catalyst is often essential to
facilitate the transfer of the fluoride anion from the solid phase (e.g., potassium fluoride) to the
organic phase where the reaction occurs.
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Synthesis Workflow

Start: 2,4-Dichlorobenzaldehyde

Reagents:
- Spray-dried Potassium Fluoride (KF)
- Phase-Transfer Catalyst (e.g., TPPB)
- Crown Ether (e.g., 18-crown-6)

Subject to

Reaction Conditions:
- High Temperature (e.g., 230°C)
- Inert Atmosphere (N2)
- Solvent-free or High-Boiling Solvent

After reaction completion

Work-up:
- Cooling

- Dissolution in Organic Solvent
- Filtration

Crude product to

Purification:
- Distillation under Reduced Pressure

Product: 2-Chloro-4-fluorobenzaldehyde

Click to download full resolution via product page

Synthesis workflow from 2,4-dichlorobenzaldehyde.
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Key Reactions in Pharmaceutical and Materials
Synthesis

The utility of 2-Chloro-4-fluorobenzaldehyde stems from its ability to participate in a wide
array of chemical transformations, making it a cornerstone intermediate. The aldehyde group
serves as a handle for carbon-carbon and carbon-nitrogen bond formation, while the
halogenated ring is primed for cross-coupling reactions.

Knoevenagel Condensation

The Knoevenagel condensation is a nucleophilic addition of an active hydrogen compound to a
carbonyl group, followed by a dehydration reaction. 2-Chloro-4-fluorobenzaldehyde readily
undergoes this reaction with compounds containing active methylene groups (e.g.,
malononitrile, cyanoacetates) to form substituted alkenes.[3] These products are often
intermediates in the synthesis of pharmaceuticals and specialty polymers.[3]

The reaction is typically base-catalyzed, with weak bases like piperidine being sufficient. The
electron-withdrawing nature of the halogens on the benzaldehyde ring enhances the
electrophilicity of the carbonyl carbon, facilitating the initial nucleophilic attack and often leading
to high yields.

Active Methylene Compound Base Catalyst
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Generalized Knoevenagel condensation pathway.

Suzuki-Miyaura Cross-Coupling

The palladium-catalyzed Suzuki-Miyaura coupling is one of the most powerful methods for
forming carbon-carbon bonds, particularly for creating biaryl structures common in
pharmaceuticals. While aryl chlorides are known to be less reactive than bromides or iodides,
modern catalyst systems utilizing bulky, electron-rich phosphine ligands (e.g., SPhos) can
effectively couple 2-Chloro-4-fluorobenzaldehyde with various aryl or heteroaryl boronic
acids.

This reaction's success is crucial for drug discovery, allowing for the modular assembly of
complex scaffolds. The steric hindrance from the ortho-chloro group and the electronic
properties of the ring necessitate carefully optimized conditions to achieve efficient oxidative
addition, the rate-limiting step for aryl chlorides.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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